Cas no 1250516-53-0 (5-[3-(Hydroxymethyl)piperidin-1-yl]furan-2-carbaldehyde)

• Product Name: 5-[3-(Hydroxymethyl)piperidin-1-yl]furan-2-carbaldehyde
• CAS No: 1250516-53-0
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5716867
• PubChem ID: 62121057
• Update Time: 2025-07-01

5-[3-(Hydroxymethyl)piperidin-1-yl]furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• AKOS011401135
• 5-[3-(hydroxymethyl)piperidin-1-yl]furan-2-carbaldehyde
• 1250516-53-0
• EN300-725416
• CS-0350103
• 5-(3-(Hydroxymethyl)piperidin-1-yl)furan-2-carbaldehyde
• 2-Furancarboxaldehyde, 5-[3-(hydroxymethyl)-1-piperidinyl]-
• 5-[3-(Hydroxymethyl)piperidin-1-yl]furan-2-carbaldehyde

• Inchi： 1S/C11H15NO3/c13-7-9-2-1-5-12(6-9)11-4-3-10(8-14)15-11/h3-4,8-9,13H,1-2,5-7H2
• InChI Key： QJAKKPIANDXWNY-UHFFFAOYSA-N
• SMILES： OCC1CN(C2=CC=C(C=O)O2)CCC1

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 398.5±27.0 °C(Predicted)
• pka: 14.93±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 5-[3-(Hydroxymethyl)piperidin-1-yl]furan-2-carbaldehyde

Comprehensive Overview of 5-[3-(Hydroxymethyl)piperidin-1-yl]furan-2-carbaldehyde (CAS No. 1250516-53-0)

5-[3-(Hydroxymethyl)piperidin-1-yl]furan-2-carbaldehyde (CAS No. 1250516-53-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of furan derivatives, which are known for their diverse biological activities and utility in drug discovery. The presence of both a hydroxymethylpiperidine moiety and a furan-2-carbaldehyde group makes it a versatile intermediate for synthesizing more complex molecules.

Researchers have shown growing interest in 5-[3-(Hydroxymethyl)piperidin-1-yl]furan-2-carbaldehyde due to its potential role in medicinal chemistry. The compound's structure suggests it could be a key building block for designing small-molecule inhibitors or enzyme modulators, particularly in targeting diseases like cancer, inflammation, and metabolic disorders. Its hydroxymethyl group offers opportunities for further functionalization, making it a valuable scaffold in structure-activity relationship (SAR) studies.

In recent years, the demand for high-purity furan derivatives like 5-[3-(Hydroxymethyl)piperidin-1-yl]furan-2-carbaldehyde has increased, driven by advancements in drug discovery and bioconjugation techniques. Scientists often search for "synthesis methods for hydroxymethylpiperidine derivatives" or "applications of furan-2-carbaldehyde in pharmaceuticals," highlighting the compound's relevance in contemporary research. Its CAS No. 1250516-53-0 serves as a critical identifier for procurement and regulatory compliance.

The compound's physicochemical properties, such as solubility, stability, and reactivity, are essential considerations for its use in organic synthesis. For instance, the aldehyde functionality in furan-2-carbaldehyde allows for condensation reactions, enabling the formation of Schiff bases or other derivatives. Meanwhile, the piperidine ring contributes to the molecule's basicity and potential interactions with biological targets.

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In conclusion, 5-[3-(Hydroxymethyl)piperidin-1-yl]furan-2-carbaldehyde (CAS No. 1250516-53-0) represents a promising compound with broad applicability in pharmaceutical development and chemical synthesis. Its structural complexity and functional groups make it a subject of ongoing investigation, particularly in the context of targeted therapy and molecular design. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs.